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Compound of Interest

Compound Name: 2,4-Dinitroresorcinol

Cat. No.: B3191118 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of 2,4-Dinitroresorcinol, a dinitrophenolic

compound with applications in chemical synthesis and analytical reagents. The document

covers its core chemical and physical properties, a detailed experimental protocol for its

synthesis, its primary applications, and essential safety and toxicological information. The CAS

number for 2,4-Dinitroresorcinol is 519-44-8.[1][2][3][4] This guide is intended for

professionals in research and development who require detailed technical information on this

compound.

Chemical and Physical Properties
2,4-Dinitroresorcinol is a yellow crystalline solid.[3] It is an organic compound classified as a

dinitrophenol. Its chemical structure consists of a benzene ring with two hydroxyl groups (a

resorcinol backbone) and two nitro groups at positions 2 and 4.

Table 1: Physicochemical Properties of 2,4-Dinitroresorcinol
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Property Value Reference

CAS Number 519-44-8 [1][2][3][4]

Molecular Formula C₆H₄N₂O₆ [1][2]

Molecular Weight 200.11 g/mol [2][3][5]

Appearance Yellow solid/crystals [1][3]

Melting Point 146-148 °C [3]

Water Solubility 703 mg/L [4]

Solubility

Very slightly soluble in water or

cold alcohol; soluble in

solutions of fixed alkali

hydroxides.[3]

Density 1.819 g/cm³ [2]

Vapor Pressure 1.92E-07 mm Hg [4]

LogP (octanol-water) 2.1 [2][4]

Synthesis of 2,4-Dinitroresorcinol
The synthesis of 2,4-Dinitroresorcinol can be achieved through the nitration of resorcinol. A

common method involves the sulfonation of resorcinol followed by nitration. This process is

detailed in U.S. Patent 2,945,890.[6] The production of 2,4,6-trinitroresorcinol (styphnic acid) is

a potential side reaction that needs to be controlled.[7][8]

Experimental Protocol: Synthesis from Resorcinol[6]
This protocol is adapted from the method described in U.S. Patent 2,945,890.

Materials:

Resorcinol

95% Sulfuric acid (H₂SO₄)
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95% Nitric acid (HNO₃)

Water (H₂O)

Procedure:

Sulfonation: Add 1 part of resorcinol to 20 parts of 95% sulfuric acid. Heat the mixture to

90°C to effect sulfonation, forming resorcinol sulfonic acids.

Cooling: Cool the resulting solution to approximately 20-25°C.

Nitration: Slowly add a slight excess over 2 molecular equivalents of 95% nitric acid.

Maintain the temperature at 20-25°C during the addition.

Dilution and Filtration: Add water to the mixture. This will keep the desired product in solution

while some styphnic acid may precipitate. Remove any undissolved matter by filtration.

Hydrolysis and Reflux: The solution is refluxed at a temperature between 130 and 135°C.

The concentration of sulfuric acid should be sufficient to maintain the resulting 2,4-
Dinitroresorcinol in solution.

Precipitation and Isolation: Cool the mixture after hydrolysis is complete. The 2,4-
Dinitroresorcinol will precipitate as flakes.

Washing and Drying: Filter the precipitated product, wash with water, and dry in air at 60°C.

The reported yield for this method is approximately 69% of the theoretical value, with a melting

point of 144-145°C.[6]

Synthesis Workflow of 2,4-Dinitroresorcinol

Resorcinol Sulfonation
(95% H₂SO₄, 90°C)

Cooling
(20-25°C)

Nitration
(95% HNO₃) Dilution & Filtration Reflux & Hydrolysis

(130-135°C) Cooling & Precipitation 2,4-Dinitroresorcinol

Click to download full resolution via product page

Caption: Synthesis workflow for 2,4-Dinitroresorcinol.
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Applications
2,4-Dinitroresorcinol has specific applications primarily in chemical industries and analytical

chemistry.

Dyeing: It is used for dyeing fabrics that have been mordanted with iron, producing a green

color.[3]

Analytical Reagent: It serves as a reagent for the detection of cobalt, with which it forms a

brown-red precipitate, and iron, which results in an olive-green color.[3][5]

Chemical Intermediate: It is used in the synthesis of other chemicals.[1][5]

Safety and Toxicology
2,4-Dinitroresorcinol is a hazardous substance that requires careful handling.

Hazards:

Explosive: It can explode upon intense heating or when shocked, particularly when dry.[1][3]

[5] It is classified as a desensitized explosive and is typically wetted with at least 15% water

for transport.[1][9]

Oxidizing Agent: It is a strong oxidizing agent and can react vigorously with reducing agents.

[1][9]

Irritant: Contact may cause irritation to the skin, eyes, and mucous membranes.[1][9]

Toxicity: May be toxic by ingestion.[9]

Handling and Storage:

Keep material wet with water.[5]

Avoid heat, sparks, flames, friction, or shock.[5]

Store in a cool, well-ventilated area away from incompatible materials.
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Use appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a respirator if exposure limits are exceeded.[9]

Logical Relationships and Potential Biological
Activity
While specific signaling pathways for 2,4-Dinitroresorcinol are not well-documented in

publicly available literature, its structure is related to other nitrophenolic compounds with known

biological activities. For instance, 2,4-Dinitrophenol (DNP) is a known mitochondrial uncoupler

that dissipates the proton gradient across the inner mitochondrial membrane, leading to a loss

of ATP production and heat generation.[10] Although 2,4-Dinitroresorcinol shares the

dinitrophenyl moiety, its biological activities have not been similarly characterized.

The nitration of resorcinol can lead to several products, highlighting the importance of

controlled synthesis to obtain the desired isomer.

Nitration Products of Resorcinol

Resorcinol
(1,3-Dihydroxybenzene)

Mononitroresorcinols

+ HNO₃

Dinitroresorcinols

+ HNO₃

2,4-Dinitroresorcinol 4,6-Dinitroresorcinol 2,4,6-Trinitroresorcinol
(Styphnic Acid)

+ HNO₃
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Caption: Logical relationship of Resorcinol's nitration products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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